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Compound of Interest

Compound Name: Variolink

Cat. No.: B1169904

The selection of a luting composite with high wear resistance is critical for the long-term clinical
success and marginal integrity of indirect restorations, particularly for aesthetic veneers where
the cement line can be exposed to the oral environment. This guide provides a comparative
overview of the wear resistance of Variolink Veneer and its successor, Variolink Esthetic LC,
against other commercially available luting composites, supported by data from in-vitro
experimental studies.

Quantitative Wear Resistance Data

The wear resistance of dental composites is typically evaluated through in-vitro simulations that
mimic the abrasive conditions in the oral cavity. Key parameters measured include volume loss
(mm?3) and wear depth (um). The following tables summarize the quantitative data from various
studies. It is important to note that direct comparisons between studies should be made with
caution due to variations in testing methodologies.

Table 1: Three-Body Wear Resistance of Variolink Veneer and Competitors

This study utilized a three-body wear test to simulate the wear caused by food particles
between opposing surfaces.
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Luting Composite

Mean Wear (pm)

Standard Deviation (pm)

Variolink Veneer 23 +35
Nexus 2 28 4.2
Calibra 32 +4.8
RelyX Unicem 35 +5.1

Table 2: Wear Resistance of Variolink Esthetic LC using the Alabama Wear Test

This study employed the Alabama wear testing machine, a well-established method for

evaluating the wear of dental materials.

. Mean Maximum
Luting Volume Standard Standard Standard
. o Facet o Facet o
Composit Loss Deviation Deviation Deviation
. . Depth Depth
e (mm?) (mm?) (hm) (hm)
(um) (pm)

Variolink

) 0.085 +0.015 72.3 +6.8 155.4 +21.2
Esthetic LC
G-Cem

0.027 +0.003 56.1 +7.1 100.4 +26.5

Veneer
Panavia V5
Lc 0.119 +0.030 81.5 +7.7 216.0 +27.3
RelyX
Veneer 0.068 +0.012 65.8 +5.9 138.7 +18.9
Cement

Table 3: Abrasion and Attrition Wear of Variolink I

This study evaluated both abrasion (wear from a third body) and attrition (wear from direct

contact) using a three-body wear simulator.
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Lutin
< . Abrasion Wear Standard Attrition Wear Standard
Composite o o
. (um) Deviation (um)  (um) Deviation (pm)
(Curing Mode)
Variolink Il (Dual-
14 + 8.6 32 +6.8
Cure)
Variolink 11 (Self-
23 +10.7 39 +15.9
Cure)
RelyX ARC
11 t44 18 +64
(Dual-Cure)
RelyX ARC (Self-
17 7.0 31 +45

Cure)

Experimental Protocols

A comprehensive understanding of the methodologies used in these studies is essential for
interpreting the wear resistance data accurately.

Three-Body Wear Test (for Table 1)

e Specimen Preparation: Samples of each luting composite were prepared according to the
manufacturer's instructions and stored in distilled water at 37°C for 24 hours. The surfaces
were then polished to a standardized finish.

o Wear Simulation: The specimens were subjected to a three-body wear test in a chewing
simulator. The test involved 400,000 cycles under a specified load. A slurry of polymethyl
methacrylate (PMMA) beads in water was used as the third-body abrasive medium to
simulate a food bolus.

o Wear Measurement: After the wear simulation, replicas of the worn surfaces were made
using a polyvinyl siloxane impression material. The vertical substance loss (wear depth) was
then measured using a 3D laser profilometer.

Alabama Wear Test (for Table 2)
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e Specimen Preparation: Specimens of each luting cement were fabricated and stored in water
at 37°C for 24 hours. The surfaces were polished to a 1200-grit finish.

o Wear Simulation: An Alabama wear-testing machine was used to perform the wear test. This
device subjects the specimen to a sliding contact with a stainless-steel antagonist under a
defined load for a set number of cycles (e.g., 400,000 cycles). A slurry of PMMA beads is
used as the abrasive medium.

o Wear Measurement: The volume loss and the mean and maximum facet depth of the worn
surfaces were quantified using a non-contact 3D optical profilometer.

Three-Body Wear Test for Abrasion and Attrition (for Table 3)

e Specimen Preparation: Ceramic fragments were cemented between bovine incisor halves
using the luting cements. The specimens were stored in water before testing.

o Wear Simulation: An Oregon Health Sciences University (OHSU) oral wear simulator was
used to perform a three-body wear test for 100,000 cycles. The test distinguished between
abrasion (20 N load) and attrition (90 N load) wear.

o Wear Measurement: Epoxy replicas of the worn specimens were observed, and wear was
guantified.

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for an in-vitro wear resistance
study of luting composites.
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Experimental workflow for in-vitro wear resistance testing.

» To cite this document: BenchChem. [Comparative Analysis of the Wear Resistance of
Variolink Veneer and Other Luting Composites]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1169904#wear-resistance-of-variolink-veneer-
versus-other-luting-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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